Cas no 88466-76-6 (O1-tert-butyl O3-methyl (3S)-piperidine-1,3-dicarboxylate)

O1-tert-butyl O3-methyl (3S)-piperidine-1,3-dicarboxylate is a chiral piperidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical development. Its stereospecific (3S) configuration ensures high enantioselectivity in asymmetric reactions, making it valuable for constructing complex bioactive molecules. The tert-butyl and methyl ester groups provide orthogonal protecting functionality, enabling selective deprotection and further derivatization under mild conditions. This compound is particularly useful in the synthesis of alkaloids, peptidomimetics, and other nitrogen-containing heterocycles. Its stability under standard storage conditions and compatibility with common reagents enhance its utility in multistep synthetic routes. The product is typically supplied with high purity (>95%) and rigorous analytical characterization.

O1-tert-butyl O3-methyl (3S)-piperidine-1,3-dicarboxylate structure

88466-76-6 structure

Product Name:O1-tert-butyl O3-methyl (3S)-piperidine-1,3-dicarboxylate

CAS No:88466-76-6

MF:C₁₂H₂₁NO₄

MW:243.29944396019

MDL:MFCD09955428

CID:631656

PubChem ID:29919082

Update Time:2025-10-31

O1-tert-butyl O3-methyl (3S)-piperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 1,3-Piperidinedicarboxylic acid, 1-(1,1-dimethylethyl) 3-methyl ester,(S)-
- (S)-Methyl 1-Boc-piperidine-3-carboxylate
- (S)-N-Boc-piperidine-3-carboxylate methyl ester
- 1-(tert-butoxycarbonyl)piperidine-(3S)-carboxylic acid methyl ester
- O1-tert-butyl O3-methyl (3S)-piperidine-1,3-dicarboxylate
- 1,3-Piperidinedicarboxylic acid, 1-(1,1-dimethylethyl) 3-methyl ester, (S)- (ZCI)
- 1-(1,1-Dimethylethyl) 3-methyl (3S)-1,3-piperidinedicarboxylate (ACI)
- (s)-1-Boc-piperidine-3-carboxylic acid methyl ester
- (S)-1-tert-Butyl 3-methyl piperidine-1,3-dicarboxylate
- 1-tert-Butyl 3-methyl (3S)-piperidine-1,3-dicarboxylate
- DTXSID90652017
- MFCD09955428
- AS-33511
- CS-0052376
- (S)-1-tert-Butyl3-methylpiperidine-1,3-dicarboxylate
- AKOS017555975
- SCHEMBL9882415
- 1-(tert-Butyl) 3-methyl (S)-piperidine-1,3-dicarboxylate
- Methyl N-BOC-(S)-piperidine-3-carboxylate
- 1-O-tert-butyl 3-O-methyl (3S)-piperidine-1,3-dicarboxylate
- 88466-76-6
- MDL： MFCD09955428
- Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(15)13-7-5-6-9(8-13)10(14)16-4/h9H,5-8H2,1-4H3/t9-/m0/s1
- InChI Key： LYYJQMCPEHXOEW-VIFPVBQESA-N
- SMILES： C(N1CCC[C@H](C(=O)OC)C1)(=O)OC(C)(C)C

Computed Properties

Exact Mass: 243.14700
Monoisotopic Mass: 243.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 55.8Å²

Experimental Properties

PSA: 55.84000
LogP: 1.74440

O1-tert-butyl O3-methyl (3S)-piperidine-1,3-dicarboxylate Pricemore >>

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abcr	AB453335-1 g	(S)-Methyl 1-boc-piperidine-3-carboxylate; .	88466-76-6		1g	€93.00	2023-07-18
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